Cas no 1160573-52-3 (3-Bromo-6-iodo-2-nitrotoluene)

• Product Name: 3-Bromo-6-iodo-2-nitrotoluene
• CAS No: 1160573-52-3
• MF: C₇H₅BrINO₂
• MW: 341.92857336998
• MDL: MFCD11846016
• CID: 4574226
• Update Time: 2025-10-28

3-Bromo-6-iodo-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-iodo-3-methyl-2-nitrobenzene
• 3-Bromo-6-iodo-2-nitrotoluene

• MDL： MFCD11846016
• Inchi： 1S/C7H5BrINO2/c1-4-6(9)3-2-5(8)7(4)10(11)12/h2-3H,1H3
• InChI Key： AYRXYXOSVYMUCN-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(I)C(C)=C1[N+]([O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 3-Bromo-6-iodo-2-nitrotoluene

3-Bromo-6-Iodo-2-Nitrotoluene: A Comprehensive Overview

3-Bromo-6-Iodo-2-Nitrotoluene (CAS No. 1160573-52-3) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, materials science, and advanced chemical synthesis. This compound is characterized by its unique structure, which includes a toluene derivative substituted with bromine, iodine, and a nitro group. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule for various research and industrial purposes.

The molecular structure of 3-Bromo-6-Iodo-2-Nitrotoluene is defined by the toluene backbone (a methylbenzene derivative) with three substituents: a bromine atom at position 3, an iodine atom at position 6, and a nitro group (-NO₂) at position 2. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its reactivity and potential applications. Recent studies have highlighted the importance of such substituted aromatic compounds in the development of novel pharmaceutical agents and advanced materials.

One of the most notable aspects of 3-Bromo-6-Iodo-2-Nitrotoluene is its role in medicinal chemistry. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific receptors or enzymes. The bromine and iodine substituents are particularly valuable due to their ability to modulate the electronic properties of the aromatic ring, which can enhance or suppress certain biological activities. For instance, recent findings suggest that derivatives of this compound may exhibit promising anti-inflammatory or anticancer properties.

In addition to its medicinal applications, 3-Bromo-6-Iodo-2-Nitrotoluene has garnered attention in materials science. Its unique electronic structure makes it a candidate for use in organic electronics, such as in the development of new semiconductors or optoelectronic devices. The nitro group, being an electron-withdrawing substituent, significantly alters the conjugation within the aromatic ring, which can be exploited to tune the optical and electrical properties of materials.

The synthesis of 3-Bromo-6-Iodo-2-Nitrotoluene involves a series of carefully controlled reactions that highlight the principles of modern organic chemistry. The process typically begins with the nitration of toluene derivatives, followed by selective substitution reactions to introduce bromine and iodine atoms at specific positions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield.

From a chemical standpoint, 3-Bromo-6-Iodo-2-Nitrotoluene exhibits interesting reactivity patterns due to its combination of electron-donating and electron-withdrawing groups. The bromine atom acts as an ortho/para-directing group, while the nitro group is meta-directing. This interplay between substituents creates a dynamic system that can be manipulated for various synthetic purposes. For example, researchers have utilized this compound as a precursor for constructing more complex aromatic systems with tailored functionalities.

Another area where 3-Bromo-6-Iodo-2-Nitrotoluene has shown promise is in analytical chemistry. Its distinct UV-vis absorption characteristics make it a useful marker or tracer in chromatographic separations and spectroscopic analyses. Moreover, its stability under certain reaction conditions allows it to serve as an inert reference compound in various analytical techniques.

Looking ahead, ongoing research continues to uncover new potential uses for 3-Bromo-6-Iodo-2-Nitrotoluene. For instance, investigations into its role as a building block for supramolecular assemblies are shedding light on its ability to form self-assembled structures with unique physical properties. Additionally, studies on its interaction with biological systems are providing insights into its pharmacokinetics and toxicity profiles.

In conclusion, 3-Bromo-6-Iodo-2-Nitrotoluene stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific disciplines. As research progresses, this compound is likely to play an increasingly important role in advancing both theoretical understanding and practical innovations in chemistry.